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Introduction

In the landscape of biomedical research, the integrity of experimental results is critically
dependent on the materials used. Centrifuge tubes, fundamental to countless protocols, are
available in a variety of polymers, each with distinct properties. Tefzel®, a brand name for
Ethylene tetrafluoroethylene (ETFE), emerges as a high-performance material offering a
unique combination of mechanical strength, extensive chemical resistance, and a wide
operational temperature range. These characteristics make Tefzel®-based centrifuge tubes an
invaluable tool for applications involving aggressive chemicals, high g-forces, and extreme
temperatures where conventional materials like polypropylene (PP) or polycarbonate (PC) may
fail. This document provides detailed application notes and protocols for the effective use of
Tefzel® centrifuge tubes in a research environment.

Material Properties and Comparative Analysis

Tefzel® (ETFE) is a fluoropolymer that exhibits a superior balance of properties making it ideal
for demanding centrifugation applications.[1][2] Its key features include exceptional resistance
to a wide array of chemicals, high mechanical toughness, and stability across a broad
temperature spectrum.[1][2][3]
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Key Advantages of Tefzel® (ETFE)

Exceptional Chemical Resistance: Tefzel® is inert to strong mineral acids, inorganic bases,
halogens, and metal salt solutions.[4] It shows minimal effect from exposure to carboxylic
acids, anhydrides, hydrocarbons, alcohols, aldehydes, ketones, ethers, and esters.[4] This
makes it particularly suitable for protocols involving organic solvent extractions (e.g., phenol,
chloroform) or other aggressive reagents.[5][6]

Wide Temperature Range: Tefzel® centrifuge tubes can withstand temperatures from as low
as -100°C up to 150°C, allowing for applications ranging from cryogenic storage to high-
temperature incubations and autoclaving.[5][6][7][8]

High Mechanical Strength: Compared to other fluoropolymers like PTFE and FEP, Tefzel® is
stiffer and has higher tensile strength and creep resistance.[1] This robustness allows for
high-speed centrifugation, with some tubes rated for use up to 50,000 x g, particularly in
refrigerated centrifuges.[5][6][7][9]

Biological Inertness and Purity: Tefzel® is a high-purity material with low potential for
leachables and extractables, ensuring sample integrity.[3][10] It also exhibits low adsorption,
which is critical when working with sensitive biological samples like proteins and nucleic
acids.[11]

Data Presentation: Comparative Material Properties

The selection of an appropriate centrifuge tube material is critical for experimental success.

The following tables summarize the quantitative properties of Tefzel® (ETFE) in comparison to

other commonly used materials.

Table 1: Thermal and Mechanical Properties of Centrifuge Tube Materials
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Polypropylene  Polycarbonate
Property Tefzel® (ETFE) FEP (Teflon®)
(PP) (PC)
Temperature -100 to +150[5]
-80 to +135[12] -135 to +135 -100 to +150[5]
Range (°C) [718]
Up to 50,000[5]
Max RCF (x g) 61171 Up to 30,000[12]  >30,000 Up to 50,000[5]
Yes (with
Autoclavable Yes[6][7][13] Yes[12] reduced Yes|[5]
strength)[14]
Transparency Translucent Translucent Clear Translucent

Table 2: Chemical Resistance at Room Temperature

Chemical Polypropylene  Polycarbonate
Tefzel® (ETFE) FEP (Teflon®)
Class (PP) (PC)
Poor (attacked
Strong Acids Excellent[4][6] Good by conc. acids) Excellent
[15]
Poor
Strong Bases Excellent[4][6] Good (decomposes) Excellent
[15]
Organic Solvents
(e.g., Good (some Poor (dissolves
Excellent[5][6] ] ) Excellent[5]
Chloroform, swelling)[16] in many)[15]
Phenol)
Alcohols (e.g., Poor (crazing)
Excellent Excellent[15] Excellent
Ethanol) [15]
Halogenated
Excellent[4] Poor Poor Excellent
Solvents
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Note: Chemical resistance can be affected by temperature, concentration, and duration of
exposure. Always perform a trial run under specific experimental conditions.[14][17]

Experimental Protocols

The superior properties of Tefzel® make it the material of choice for several critical laboratory
procedures.

Protocol: Phenol-Chloroform DNA/RNA Extraction

This protocol outlines the extraction of nucleic acids from aqueous samples using an organic
solvent mixture. The chemical inertness of Tefzel® tubes is paramount to prevent tube
degradation and sample contamination.

Materials:

Tefzel® Oak Ridge High-Speed Centrifuge Tubes (e.g., 30 mL or 50 mL)[5]

Sample in aqueous buffer

Phenol:Chloroform:Isoamyl Alcohol (25:24:1)

Refrigerated high-speed centrifuge

Pipettes and sterile tips

Methodology:

Add an equal volume of Phenol:Chloroform:lsoamyl Alcohol to the aqueous sample within
the Tefzel® centrifuge tube.

o Securely fasten the Tefzel® ETFE screw closure.[5]
» Vortex the tube for 30 seconds to create a homogenous emulsion.
e Centrifuge at 12,000 x g for 15 minutes at 4°C.

e Following centrifugation, three distinct phases will be visible: the upper aqueous phase
(containing DNA/RNA), a white interphase (precipitated protein), and the lower organic

© 2025 BenchChem. All rights reserved. 4 /11 Tech Support


https://documents.thermofisher.com/TFS-Assets/LCD/manuals/Nalgene-CentrifugeWare-Guidelines-Use-EN-8-0403-95-0210.pdf
https://ceac.arizona.edu/sites/default/files/Chem.pdf
https://www.benchchem.com/product/b1215275?utm_src=pdf-body
https://www.benchchem.com/product/b1215275?utm_src=pdf-body
https://www.benchchem.com/product/b1215275?utm_src=pdf-body
https://www.fishersci.ca/shop/products/nalgene-oak-ridge-high-speed-centrifuge-tubes-made-teflon-fluoropolymer-closure-made-tefzel/0556216a
https://www.benchchem.com/product/b1215275?utm_src=pdf-body
https://www.benchchem.com/product/b1215275?utm_src=pdf-body
https://www.fishersci.ca/shop/products/nalgene-oak-ridge-high-speed-centrifuge-tubes-made-teflon-fluoropolymer-closure-made-tefzel/0556216a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215275?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

phase.

o Carefully pipette the upper aqueous phase to a new tube, being cautious not to disturb the
interphase.

» Proceed with downstream applications such as ethanol precipitation.

Protocol: High-Temperature Deprotection of
Oligonucleotides

This protocol involves the use of concentrated ammonium hydroxide at elevated temperatures
to remove protecting groups from synthesized oligonucleotides, a step where both chemical
and thermal resistance is required.

Materials:

Tefzel® Centrifuge Tubes

Synthesized oligonucleotide pellet

Concentrated Ammonium Hydroxide (NHsOH)

Heating block or oven

SpeedVac or lyophilizer
Methodology:

» Resuspend the dried oligonucleotide pellet in 1-2 mL of concentrated NH4OH within a
Tefzel® centrifuge tube.

o Ensure the Tefzel® closure is tightly sealed. For high-speed spins or hazardous materials, a
sealing cap is recommended.[5][8]

» Place the tube in a heating block set to 65°C for 8-12 hours to facilitate the removal of
protecting groups.

 After incubation, allow the tube to cool to room temperature.
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o Centrifuge briefly at 1,000 x g to collect any condensate.
o Carefully uncap the tube in a fume hood.

o Dry the deprotected oligonucleotide using a SpeedVac or by lyophilization.

Visualized Workflows and Decision Guides
Experimental Workflow for Aggressive Solvent
Extraction

The following diagram illustrates a typical workflow where Tefzel® tubes are essential due to
the use of harsh organic solvents.
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Workflow: Nucleic Acid Extraction with Organic Solvents

Sample Preparation

Aqueous Sample
(e.g., Cell Lysate)

Organic Extraction

Add Phenol:Chloroform
to Tefzel® Tube

:

Vortex to Emulsify

Centrifuge at 12,000 x g

(4°C)

Phase Separation

Product Collection

Transfer Aqueous Phase
to New Tube

l

Precipitate Nucleic Acid
(e.g., with Ethanol)

:

Final Product

Click to download full resolution via product page

Caption: A typical workflow for organic extraction of nucleic acids.
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Decision Guide for Centrifuge Tube Material Selection

This diagram provides a logical guide for researchers to select the most appropriate centrifuge
tube material based on their experimental parameters.

Start: Define
Experimental Conditions

Consider High-Performance
PP or PC

Aggressive Organic
Solvents or Strong Acids/Bases?

Temperature > 121°C
or <-80°C?

No es
RCF > 30,000 x g?
o Yes

Optical Clarity Use Tefzel® (ETFE)
Required? or FEP

No Yes

Use Polypropylene (PP) Use Polycarbonate (PC)
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Caption: A decision tree for selecting centrifuge tube materials.

Conclusion and Best Practices

Tefzel® (ETFE) centrifuge tubes offer a robust and reliable solution for a range of challenging
biomedical research applications that are incompatible with standard plasticware. Their
superior chemical, thermal, and mechanical properties ensure sample integrity and
experimental success.

Best Practices:

» Verify Compatibility: While Tefzel® has broad chemical resistance, always consult a
chemical compatibility chart for your specific reagents, especially at elevated temperatures.
[4][18]

e Proper Filling: For high-speed centrifugation (>10,000 x g), tubes must be filled to at least
80% of their total capacity to prevent collapse.[14] Some FEP tubes require 100% filling for
runs at maximum g-force.[8][14]

e Use Sealing Caps: For spins above 10,000 x g, or when working with hazardous materials,
use the recommended sealing cap assemblies to ensure a leakproof seal.[5][8]

 Inspect Before Use: Before each use, visually inspect tubes for any signs of crazing,
discoloration, or deformation, especially if they have been autoclaved or exposed to harsh
chemicals previously.

o Follow Rotor Guidelines: Always use the tubes in a compatible rotor and adhere to the speed
and temperature limitations specified by both the tube and centrifuge manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hastt
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